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Compound of Interest

2,4,6,9-Tetrahydroxytetraphen-
Compound Name:

5(6H)-one
CAS No.: 91416-25-0
Cat. No.: B14347490

Get Quote

\ J

Application Note & Protocol: Dissolution and Handling of 2,2',4,4'-Tetrahydroxybenzophenone
(BP-2)

Part 1: Executive Summary & Physicochemical
Profile

2,2',4,4'-Tetrahydroxybenzophenone (BP-2) is a benzophenone derivative widely used as an
ultraviolet (UV) filter in plastics and cosmetics, and extensively studied for its endocrine-
disrupting potential (estrogenic activity).[1][2] Its chemical structure, characterized by four
hydroxyl groups and a central ketone, dictates a specific solubility profile: it is lipophilic and
practically insoluble in neutral water but dissolves readily in polar organic solvents and alkaline
aqueous solutions.[1][2]

Successful experimentation depends on maintaining BP-2 in solution without precipitation
("crashing out") upon introduction to aqueous biological media.[1][2] This guide provides
validated protocols for preparing stable stock solutions and working dilutions.
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Property Data Relevance to Protocol
Verification of identity.[1][2][3]
CAS Number 131-55-5
[41[5]
] Calculation of Molarity (10 mM
Molecular Weight 246.22 g/mol
= 2.46 mg/mL).[1][2]
Lipophilic; prefers organic
LogP (Octanol/Water) ~3.09

solvents or oils.[1][2]

Acidic; solubility in water

pKa ~6.98 (Phenolic OH) )
increases at pH > 8.[1][2]0.
) Visual check for oxidation
Yellow/Brown Crystalline o
Appearance (darkening indicates

Powder

degradation).[1][2]

Key Solubilities

DMSO (= 100 mg/mL), Ethanol
(=50 mg/mL), Methanol
(Soluble)

Requires sonication.[1][2][6]

Part 2: Solvent Selection Strategy

Selecting the correct solvent is the first critical decision. Use the decision tree below to match

the solvent to your downstream application.
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Solvent: DMSO (Anhydrous)
Grade: Cell Culture Tested
Max Stock: ~100 mg/mL

Solvent: Methanol (HPLC Grade) Solvent: Ethanol (Abs.) Solvent: Lipid/Oil Phase
Avoid for live cells Max Stock: ~50 mg/mL (e.g., Caprylic Triglyceride)

Click to download full resolution via product page

Figure 1: Solvent selection decision tree based on experimental end-point.[1][2]

Part 3: Experimental Protocols

Protocol A: Preparation of High-Concentration Stock
Solution (100 mM)

Target Application: Cell Culture (In Vitro) and High-Throughput Screening.[1][2]

Mechanistic Insight: BP-2 is hygroscopic.[1][2][5] Moisture in the solid powder or the solvent
(DMSO) can significantly reduce solubility and stability. Always use anhydrous DMSO and
allow the reagent bottle to equilibrate to room temperature before opening to prevent
condensation.

Materials:
o BP-2 Powder (Store at RT, desiccated).[1][2][4][5]
e Anhydrous DMSO (Dimethyl Sulfoxide), Cell Culture Grade (299.9%).[1][2]

o Amber glass vials (Borosilicate).[1][2]
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e 0.22 um PTFE (Polytetrafluoroethylene) Syringe Filter (Nylon is also acceptable; avoid
Cellulose Acetate).[1][2]

Step-by-Step Procedure:

Calculation: To prepare 10 mL of a 100 mM stock solution:

[1][2]

e Weighing: Weigh ~246.2 mg of BP-2 into a sterile amber glass vial.

o Note: Amber glass protects the compound from UV-induced photo-degradation.[1][2]
e Solvent Addition: Add 10 mL of Anhydrous DMSO.
 Dissolution (Critical):

o Vortex vigorously for 60 seconds.

o Sonication: If visible particles remain, sonicate in a water bath at 30-40°C for 5-10
minutes.[1][2] The solution must be perfectly clear yellow/amber.[2]

» Sterilization: Draw the solution into a syringe and filter through a 0.22 um PTFE filter into a
fresh, sterile amber vial.

o Why PTFE? DMSO dissolves many standard filter membranes (like Polystyrene or CN).[1]
[2] PTFE is chemically resistant.[1][2][7][8]

o Storage: Aliquot into small volumes (e.g., 100 pL) to avoid freeze-thaw cycles. Store at
-20°C. Stable for 6 months.

Protocol B: Preparation of Aqueous Working Solutions
(Cell Culture)

Challenge: BP-2 is hydrophobic.[1][2] Adding the stock directly to media can cause immediate
precipitation (microprecipitation), leading to false negatives in toxicity assays.[1][2]
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The "1000x" Rule: Keep the final solvent concentration (DMSO) < 0.1% (v/v) to avoid vehicle

toxicity.[2]

Workflow Diagram:

. 1:10 Dilution
1:100 Dilution Intermediate Dilution (into Culture Media) Final Assay Well

| ition + Vortex (100x Concentrated) (1x Concentration)
(Slow addition + Vorte Solvent: Media or PBS <0.1% DMSO
100 mM Stock Direct 1:1000
(nDMSO) I ‘ addition

RISK: Precipitation
if diluted too fast

Click to download full resolution via product page

Figure 2: Two-step dilution strategy to prevent precipitation shock.[1][2]
Procedure:
e Thaw the 100 mM DMSO stock at 37°C until completely dissolved. Vortex.
 Intermediate Dilution: Prepare a 100 uM intermediate solution.

o Take 10 pL of 100 mM Stock.[1][2]

o Add to 9.99 mL of pre-warmed culture media (serum-free preferred for initial mixing).

o Technique: Add the DMSO dropwise while vortexing the media to ensure rapid dispersion.

o Final Dilution: Dilute the intermediate solution into the final well volume to reach the desired

test concentration (e.g., 1 UM or 100 nM).

Part 4: Troubleshooting & Stability
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Observation Cause Solution

Reduce final concentration or

Cloudiness upon water "Crashing out" (Solubility limit ) )
increase temperature slightly

addition exceeded).
(37°C). Ensure DMSO < 0.5%.

o ) Check pH. BP-2 oxidizes faster
) ) Oxidation of phenolic groups. ) ] N
Darkening of solution in alkaline (pH > 8) conditions.

[2]
[1][2] Use fresh stock.

BP-2 is lipophilic and may stick
. ] ] to polystyrene plates.[1][2] Use
Inconsistent Assay Results Adsorption to plastics.
glass-coated plates or pre-

saturate tips.[1][2]

Part 5: Safety & Handling (SDS Summary)

o Hazards: Irritant to eyes, respiratory system, and skin.[1][2][9] Potential endocrine disruptor.
[11[2][3][6][10]

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2] Handle powder in a fume hood

to avoid inhalation.[1][2]
o Disposal: Dispose of as hazardous organic waste (phenolic compounds).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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